Cas no 1370725-09-9 (Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate)

• Product Name: Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate
• CAS No: 1370725-09-9
• MF: C₁₀H₁₄BrN₃O₂
• MW: 288.141061306
• CID: 5833894
• PubChem ID: 137940001
• Update Time: 2025-07-27

Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1370725-09-9
• Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate
• DTXSID901142739
• ethyl 5-bromo-2-[(propan-2-yl)amino]pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 5-bromo-2-[(1-methylethyl)amino]-, ethyl ester
• EN300-6511699

• Inchi： 1S/C10H14BrN3O2/c1-4-16-9(15)8-7(11)5-12-10(14-8)13-6(2)3/h5-6H,4H2,1-3H3,(H,12,13,14)
• InChI Key： BEMZJMOVBVZUEB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)OCC)NC(C)C

Computed Properties

• Exact Mass: 287.02694g/mol
• Monoisotopic Mass: 287.02694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.1Ų

Additional information on Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate

Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate (CAS No. 1370725-09-9): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate (CAS No. 1370725-09-9) is a versatile and highly valuable intermediate in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered significant attention in recent years due to its pivotal role in the synthesis of various bioactive molecules. The presence of both bromine and amine functional groups makes it an attractive building block for further chemical modifications, enabling the development of novel therapeutic agents.

The< strong>5-bromo substituent on the pyrimidine ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules. Additionally, the< strong>2-(propan-2-ylamino) moiety introduces a secondary amine group, which can be further functionalized through reductive amination, acylation, or alkylation reactions. These chemical handles are instrumental in generating a wide array of pharmacophores that exhibit diverse biological activities.

In the realm of drug discovery, Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate has been employed in the synthesis of several promising candidates targeting various diseases. For instance, recent studies have highlighted its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The pyrimidine scaffold is particularly relevant in this context, as it is a common motif found in many FDA-approved drugs. The bromine atom serves as a convenient handle for introducing additional functionalities via palladium-catalyzed reactions, which are widely used in medicinal chemistry.

One notable application of this compound is in the synthesis of small-molecule inhibitors that modulate protein-protein interactions. These interactions are often critical in cellular signaling pathways and are considered attractive targets for therapeutic intervention. By leveraging the reactivity of Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate, researchers have been able to generate novel inhibitors with high specificity and potency. Such inhibitors have shown promise in preclinical studies and are being further optimized for clinical development.

The< strong>ethyl ester group at the 4-position of the pyrimidine ring adds another layer of versatility to this intermediate. Ester functionalities can be readily hydrolyzed under mild acidic or basic conditions to yield carboxylic acids, which can then be further derivatized into amides, acids, or other functional groups. This adaptability makes Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate a valuable tool for medicinal chemists seeking to explore new chemical spaces.

Recent advances in synthetic methodologies have further enhanced the utility of Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate. For example, flow chemistry techniques have enabled more efficient and scalable synthesis of this compound, reducing reaction times and improving yields. Additionally, green chemistry principles have been incorporated into its preparation, minimizing waste and hazardous byproducts. These innovations align with the broader goal of sustainable pharmaceutical manufacturing.

The biological activity of derivatives derived from Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate has been extensively studied. In particular, analogs targeting Bruton's tyrosine kinase (BTK) have shown significant promise in treating B-cell malignancies. BTK inhibitors have already entered clinical practice for conditions such as chronic lymphocytic leukemia (CLL) and Waldenström's macroglobulinemia (WM). The structural features present in Ethyl 5-bromo-2-(propan-2-ylamino)pyrimidine-4-carboxylate derivatives contribute to their high affinity for BTK and other kinases.

Moreover, this compound has found applications beyond oncology. Researchers have explored its potential in developing treatments for inflammatory diseases by designing analogs that inhibit Janus kinases (JAKs). JAKs play a crucial role in mediating inflammatory responses, making them an attractive target for drugs like JAK inhibitors used to treat rheumatoid arthritis and other autoimmune disorders. The ability to modify Ethyl 5-bromo-2-(propan-2-y lamino)pyrimidine -4-carbox ylate allows for the creation of tailored molecules with optimized pharmacokinetic profiles.

The< strong>CAS No. 1370725 -09 -9 provides a unique identifier for Ethyl 5 -bromo - 2 - ( propan - 2 - ylamino ) pyrimidine -4 - carbox ylate , ensuring consistency and accuracy across scientific literature and patents . This standardized naming convention is essential for researchers collaborating across different institutions and disciplines . The compound's entry into databases such as PubChem , ChemSpider , and Reaxys further facilitates its accessibility for academic and industrial use .

In conclusion , Ethyl 5 -bromo - 2 - ( propan - 2 - ylamino ) pyrimidine -4 - carbox ylate is a cornerstone intermediate in modern pharmaceutical research . Its unique structural features enable diverse chemical modifications , making it indispensable for synthesizing bioactive molecules . Recent advancements in synthetic chemistry and drug discovery continue to highlight its importance , underscoring its role as a key building block for next-generation therapeutics . As research progresses , it is likely that new applications and derivatives will emerge , further solidifying its place at the forefront of pharmaceutical innovation .